N-(3-chloro-4-piperidin-1-ylphenyl)-2-nitrobenzamide

• IUPAC Name: N-(3-chloro-4-piperidin-1-ylphenyl)-2-nitrobenzamide
• InChI: InChI=1S/C18H18ClN3O3/c19-15-12-13(8-9-17(15)21-10-4-1-5-11-21)20-18(23)14-6-2-3-7-16(14)22(24)25/h2-3,6-9,12H,1,4-5,10-11H2,(H,20,23)
• InChI Key: ROLXQFSVSYWIRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3[N+](=O)[O-])Cl
• Molecular Formula: C18H18ClN3O3
• Molecular Weight: 359.8 g/mol

Description

“N-[3-chloro-4-(1-piperidinyl)phenyl]-2-nitrobenzamide” is a chemical compound that is part of the piperidine class. Piperidines are six-membered heterocycles containing one nitrogen atom and five carbon atoms. They are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent scientific literature. Various intra- and intermolecular reactions lead to the formation of different piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives are diverse and include hydrogenation, cyclization, cycloaddition, annulation, and amination. For instance, the use of esters of 3-oxocarboxylic acid instead of aldehyde in certain reactions can result in a product containing four stereocenters. Moreover, the resulting piperidinol undergoes dehydration in an acidic environment to form 1,4,5,6-tetrahydropyridine.

Future Directions

The future directions in the study of piperidine derivatives include the development of novel synthetic methods, the discovery of potential drugs containing the piperidine moiety, and the biological evaluation of these potential drugs. The goal is to synthesize biologically active piperidines that are potent and have minimal toxicity.